Cas no 524711-33-9 (1-(2,5-dimethylbenzenesulfonyl)piperazine)

• Product Name: 1-(2,5-dimethylbenzenesulfonyl)piperazine
• CAS No: 524711-33-9
• MF: C₁₂H₁₈N₂O₂S
• MW: 254.348521709442
• MDL: MFCD03444524
• CID: 843645
• PubChem ID: 2384617
• Update Time: 2025-04-19

1-(2,5-dimethylbenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-((2,5-Dimethylphenyl)sulfonyl)piperazine
• 1-(2,5-Dimethyl-benzenesulfonyl)-piperazine
• 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine
• 1-[(2,5-dimethylphenyl)sulfonyl]piperazine(SALTDATA: FREE)
• AC1M5SIJ
• AC1Q2JHC
• CTK6B9720
• MolPort-002-464-194
• Oprea1_430871
• 1-(2,5-dimethylbenzenesulfonyl)piperazine
• CS-0307685
• SR-01000039521
• EN300-04905
• DTXSID20368376
• BBL017666
• 524711-33-9
• SMR000368438
• J-502914
• ALBB-002097
• STK470280
• SR-01000039521-1
• MLS000775361
• CHEMBL1596424
• AKOS003237530
• Z56886590
• VS-06380
• SB74986
• MFCD03444524
• G19139
• 1-(2,5-dimethylphenyl)sulfonylpiperazine
• SCHEMBL10042201
• HMS2701C10

• MDL： MFCD03444524
• Inchi： 1S/C12H18N2O2S/c1-10-3-4-11(2)12(9-10)17(15,16)14-7-5-13-6-8-14/h3-4,9,13H,5-8H2,1-2H3
• InChI Key： UNCDXZPJNCWORR-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1C)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 254.10900
• Monoisotopic Mass: 254.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 57.79000
• LogP: 2.24480